Cas no 23705-43-3 (N-(propan-2-yl)methanesulfonamide)

• Product Name: N-(propan-2-yl)methanesulfonamide
• CAS No: 23705-43-3
• MF: C₄H₁₁NO₂S
• MW: 137.20063996315
• MDL: MFCD01213104
• CID: 268986
• PubChem ID: 312702
• Update Time: 2025-10-05

N-(propan-2-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• Methanesulfonamide,N-(1-methylethyl)-
• N-isopropylmethanesulfonamide
• N-propan-2-ylmethanesulfonamide
• AC1L7LVR
• AG-E-69515
• CTK4F2071
• Methanesulfonamide,N-isopropyl- (6CI,8CI)
• Methansulfonyl-isopropylamid
• NSC223060
• N-(propan-2-yl)methanesulfonamide
• Z53825073
• SCHEMBL824194
• N-i-propylmethanesulfamide
• DWGXVIXKIPFBJB-UHFFFAOYSA-N
• NSC-223060
• EN300-246444
• F8883-7098
• FT-0755679
• CS-0242244
• Methanesulfonamide, N-(1-methylethyl)-
• AKOS003837092
• 23705-43-3
• DTXSID70310244

• MDL： MFCD01213104
• Inchi： 1S/C4H11NO2S/c1-4(2)5-8(3,6)7/h4-5H,1-3H3
• InChI Key： DWGXVIXKIPFBJB-UHFFFAOYSA-N
• SMILES： S(C)(NC(C)C)(=O)=O

Computed Properties

• Exact Mass: 137.05113
• Monoisotopic Mass: 137.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.099
• Boiling Point: 193.5°Cat760mmHg
• Flash Point: 70.8°C
• Refractive Index: 1.441
• PSA: 46.17
• Vapor Pressure: 0.5±0.4 mmHg at 25°C

N-(propan-2-yl)methanesulfonamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)